Ethyl 2-piperazin-1-yl-1,3-oxazole-5-carboxylate;dihydrochloride
Overview
Description
Ethyl 2-piperazin-1-yl-1,3-oxazole-5-carboxylate;dihydrochloride is a chemical compound used as a pharmaceutical and organic intermediate . It has a molecular weight of 298.17 .
Synthesis Analysis
The synthesis of this compound involves various chemical reactions. For instance, the preformed anion of a certain compound reacted via nucleophilic aromatic substitution with another compound, which was synthesized by oxidative cyclization of 4-fluorobenzoylacetonitrile with thiourea followed by Sandmeyer reaction .Molecular Structure Analysis
The InChI code for this compound is1S/C10H15N3O3.2ClH/c1-2-15-9 (14)8-7-12-10 (16-8)13-5-3-11-4-6-13;;/h7,11H,2-6H2,1H3;2*1H . This code provides a unique representation of the compound’s molecular structure. Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
Antibacterial Activity
Piperazine derivatives, such as the one you’re interested in, have been found to exhibit antibacterial activity . For instance, 3-(Piperazin-1-yl)-1,2-benzothiazole derivatives have been synthesized and evaluated for their antibacterial activity . One of the compounds showed good activity against Bacillus subtilis and Staphylococcus aureus .
Antifungal Activity
Some piperazine derivatives have shown fungicidal activity . Although the specific compound you’re interested in wasn’t tested, it’s possible that it could have similar properties .
Antiviral Activity
Piperazine derivatives have been found to have a wide range of biological activities, including antiviral activity . While the specific antiviral activity of “Ethyl 2-piperazin-1-yl-1,3-oxazole-5-carboxylate;dihydrochloride” hasn’t been reported, it’s possible that it could have similar properties .
Antipsychotic Activity
3-(Piperazin-1-yl)-1,2-benzothiazole, a compound similar to the one you’re interested in, has been used as an antipsychotic drug substance . It acts as a dopamine and serotonin antagonist .
Anti-HIV-1 Activity
Piperazine derivatives have also been found to have anti-HIV-1 activity . While the specific anti-HIV-1 activity of “Ethyl 2-piperazin-1-yl-1,3-oxazole-5-carboxylate;dihydrochloride” hasn’t been reported, it’s possible that it could have similar properties .
MC4 Receptor Agonistic Activity
Piperazine derivatives have been found to have MC4 receptor agonistic activity . While the specific MC4 receptor agonistic activity of “Ethyl 2-piperazin-1-yl-1,3-oxazole-5-carboxylate;dihydrochloride” hasn’t been reported, it’s possible that it could have similar properties .
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . It has hazard statements H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and others .
properties
IUPAC Name |
ethyl 2-piperazin-1-yl-1,3-oxazole-5-carboxylate;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O3.2ClH/c1-2-15-9(14)8-7-12-10(16-8)13-5-3-11-4-6-13;;/h7,11H,2-6H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNBFSLVLQMMPGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(O1)N2CCNCC2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17Cl2N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-piperazin-1-yl-1,3-oxazole-5-carboxylate;dihydrochloride | |
CAS RN |
2253631-76-2 |
Source
|
| Record name | ethyl 2-(piperazin-1-yl)-1,3-oxazole-5-carboxylate dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 2-[6-(3-chloro-4-methylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate](/img/structure/B2377897.png)
![3-[2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl]-7-(4-fluorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2377899.png)
![8-(4-methoxyphenyl)-1,6,7-trimethyl-3-(2-(piperidin-1-yl)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2377902.png)
![2-fluoro-N-((5-((2-((6-methylbenzo[d]thiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide](/img/structure/B2377908.png)
![N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(1-methoxypropan-2-yl)oxalamide](/img/structure/B2377909.png)
